Cas no 1658454-48-8 (1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide)

• Product Name: 1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide
• CAS No: 1658454-48-8
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• MDL: MFCD32900496
• CID: 5087934
• Update Time: 2026-03-02

1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide
• 1-Fluoro-N-methoxy-N-methylcyclopropane-1-carboxamide

• MDL： MFCD32900496
• Inchi： 1S/C6H10FNO2/c1-8(10-2)5(9)6(7)3-4-6/h3-4H2,1-2H3
• InChI Key： UUYBYYRCTDLDRV-UHFFFAOYSA-N
• SMILES： FC1(C(N(C)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5

Additional information on 1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide

1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide (CAS No. 1658454-48-8)

The compound 1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide, identified by the CAS registry number 1658454-48-8, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, specifically featuring a cyclopropane ring, a fluoro substituent, and a methoxy-methyl group. Its unique structure makes it an interesting subject for research in medicinal chemistry, materials science, and synthetic organic chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The small ring structure of cyclopropane introduces significant strain, which can lead to unique reactivity and binding properties. In the case of 1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide, the cyclopropane ring is further substituted with a fluoro group and an amide moiety, which enhances its versatility in chemical reactions and biological interactions. The fluoro group, known for its electron-withdrawing properties, can modulate the electronic environment of the molecule, potentially influencing its pharmacokinetic properties such as solubility and bioavailability.

The methoxy-methyl amide group attached to the cyclopropane ring adds another layer of complexity to this compound's structure. Methoxy groups are commonly used in pharmaceuticals due to their ability to improve drug stability and absorption. The combination of a methoxy group with an amide functional group creates a versatile platform for further chemical modifications. Researchers have explored the use of such groups in developing prodrugs, where the amide bond can be cleaved under specific physiological conditions to release the active drug molecule.

In terms of synthesis, 1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide can be prepared through a variety of methods, including nucleophilic substitution, amide bond formation, and cyclopropanation reactions. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to such compounds. For instance, transition metal-catalyzed cyclopropanation reactions using alkenes or alkynes have become popular due to their high yields and selectivity.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and advanced materials. For example, fluorinated compounds are often employed in the development of high-performance polymers due to their thermal stability and dielectric properties. The cyclopropane ring's strain can also be harnessed in designing mechanically robust materials or stimuli-responsive systems.

From a biological standpoint, 1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide has shown potential as a lead compound in anti-infective drug discovery. Fluorinated compounds are known for their ability to evade enzymatic degradation, making them attractive candidates for antibiotics and antiviral agents. Recent research has focused on optimizing the compound's bioavailability while maintaining its efficacy against various pathogens.

In conclusion, 1-Fluoro-cyclopropanecarboxylic acid methoxy-methyl-amide (CAS No. 1658454-48-8) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and beyond.